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Compound of Interest

Compound Name: Benzocycloheptene

Cat. No.: B12447271

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety and handling precautions for
benzocycloheptene derivatives. As safety data for the core benzocycloheptene structure is
limited, this document synthesizes information from the Safety Data Sheets (SDS) of various
derivatives, such as the pharmaceutically active compound Cyclobenzaprine hydrochloride.
The information presented here should be used as a foundation for a thorough risk assessment
specific to the derivative and experimental context.

Hazard Identification and Classification

Benzocycloheptene derivatives, particularly those with pharmacological activity, are often
potent compounds requiring stringent safety measures. The primary hazards are associated
with their potential toxicity upon ingestion, inhalation, or skin contact.

Based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS),
a representative toxic benzocycloheptene derivative is classified as follows:

o Acute Toxicity, Oral (Category 3), H301: Toxic if swallowed.
o Acute Toxicity, Dermal (Category 4), H312: Harmful in contact with skin.
o Acute Toxicity, Inhalation (Category 4), H332: Harmful if inhaled.

Signal Word:Danger
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Key Hazard Statements:

e H301: Toxic if swallowed.

e H312 + H332: Harmful in contact with skin or if inhaled.

Essential Precautionary Statements:

P261: Avoid breathing dust.

e P264: Wash skin thoroughly after handling.

e P270: Do not eat, drink or smoke when using this product.

e P271: Use only outdoors or in a well-ventilated area.

e P280: Wear protective gloves/ protective clothing.

e P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER/doctor.

e P302 + P352 + P312: IF ON SKIN: Wash with plenty of water. Call a POISON
CENTER/doctor if you feel unwell.

e P304 + P340 + P312: IF INHALED: Remove person to fresh air and keep comfortable for
breathing. Call a POISON CENTER/doctor if you feel unwell.

o P405: Store locked up.
e P501: Dispose of contents/container to an approved waste disposal plant.

Toxicological Information

The toxicity of benzocycloheptene derivatives is highly dependent on their specific chemical
structure. The following table summarizes acute toxicity data for a representative derivative.
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Toxicological Data for 7-Allylamino-6,7-
dihydro(5H)benzocycloheptene
hydrochloride

Test Type LD50 - Lethal dose, 50 percent kill[1]
Route of Exposure Intraperitoneal[1]

Species Rodent - mouse[1]

Dose 150 mg/kg[1]

Overdoses of pharmacologically active derivatives like cyclobenzaprine can induce significant
central nervous system (CNS) effects, including lethargy and agitation.[2] While severe
cardiovascular events are less frequent than with related tricyclic antidepressants, sinus
tachycardia is a common symptom of overdose.[2]

Physical and Chemical Properties

Understanding the physical and chemical properties of the specific benzocycloheptene
derivative in use is critical for safe handling. The table below provides data for Cyclobenzaprine
hydrochloride as a reference.

Property Value Reference
Molecular Formula C20H21N - HCI

Molecular Weight 311.85 g/mol

Appearance White Crystalline Solid [3]

Melting Point 216 - 218 °C [3]

Flash Point No information available [3]
Autoignition Temperature No information available [3]

Safe Handling and Storage Protocols

Adherence to strict handling and storage protocols is essential to minimize exposure risk.
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Handling:

¢ Always handle in accordance with good industrial hygiene and safety practices.[4][5]

e Prevent all contact with skin, eyes, and clothing.[4]

» Prohibit eating, drinking, and smoking in areas where these compounds are handled.[4]
o Work in a well-ventilated area, preferably in a chemical fume hood.[3][4]

» Avoid the generation and inhalation of dust and aerosols.[4]

e Thoroughly wash hands and any exposed skin after handling.[3][4][5]

Storage:

» Store in a tightly sealed, original container in a cool, dry, and well-ventilated area.[4][5]
o Ensure the storage area is secure and accessible only to authorized personnel.[3]

o Keep away from incompatible materials and out of reach of children.[4]
Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent exposure.

o Eye and Face Protection: Chemical safety goggles or a face shield are required.[4]

o Skin Protection: A lab coat, along with suitable chemical-resistant gloves, must be worn.[3][4]
Gloves should be inspected for integrity before each use.[5]

» Respiratory Protection: In cases of inadequate ventilation or when handling fine powders, a
NIOSH/MSHA-approved respirator is necessary.[4]

First Aid and Emergency Procedures

Immediate and appropriate response to an exposure is critical.

First Aid Measures:
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 Ingestion: Immediately contact a poison control center or physician.[3] Do not induce
vomiting.[3] Rinse the mouth with water.[3]

» Skin Contact: Immediately remove all contaminated clothing. Flush the affected area with
copious amounts of water. Wash with soap and water.[5]

 Inhalation: Move the individual to fresh air. If breathing is difficult or has stopped, provide
artificial respiration.[3]

o Eye Contact: Immediately flush eyes with plenty of water, seeking medical advice.[3]
Accidental Release:

o Personal Precautions: Evacuate the area and ensure adequate ventilation.[3][4] Wear the
prescribed PPE.[3][4]

e Environmental Precautions: Prevent the material from entering drains or waterways.[4]

o Containment and Cleanup: Carefully sweep or scoop up spilled material into a suitable
container for disposal, avoiding dust generation.[3]

Firefighting:

o Suitable Extinguishing Agents: Use dry chemical, carbon dioxide, water spray, or alcohol-
resistant foam.[3][4]

e Hazardous Combustion Products: Thermal decomposition may produce toxic gases such as
carbon oxides, nitrogen oxides, and hydrogen chloride.[3]

o Protective Gear: Firefighters must wear self-contained breathing apparatus and full
protective gear.[4]

Experimental Protocols

Specific experimental protocols for safety testing of benzocycloheptene derivatives are not
detailed in the provided search results. However, any such testing should adhere to established
guidelines, such as those from the Organisation for Economic Co-operation and Development
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(OECD) for assessing acute toxicity, irritation, and mutagenicity. A comprehensive, substance-
specific risk assessment must precede any experimental work.

Visual Safety Guides

The following diagrams illustrate key safety workflows and logical relationships for handling

benzocycloheptene derivatives.
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Hazard Mitigation Workflow for Benzocycloheptene Derivatives
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PPE Selection Logic for Benzocycloheptene Derivatives
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Emergency Response for a Benzocycloheptene Derivative Spill

Spill Occurs

Check for
Contamination

Personnel

ST Contaminated?

Provide First Aid

Alert Supervisor

Don PPE

Contain Spill

Absorb Material

Collect Waste

Decontaminate Area

Dispose of Waste

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b12447271?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12447271?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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